Cas no 2227918-59-2 ((3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid)
(3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid
- 2227918-59-2
- (3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid
- EN300-1799434
-
- Inchi: 1S/C11H12O6/c1-17-11(16)7-4-6(2-3-8(7)12)9(13)5-10(14)15/h2-4,9,12-13H,5H2,1H3,(H,14,15)/t9-/m0/s1
- InChI Key: WICRPWKGIITMFW-VIFPVBQESA-N
- SMILES: O[C@@H](CC(=O)O)C1C=CC(=C(C(=O)OC)C=1)O
Computed Properties
- Exact Mass: 240.06338810g/mol
- Monoisotopic Mass: 240.06338810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 104Ų
(3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1799434-1g |
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid |
2227918-59-2 | 1g |
$1785.0 | 2023-09-19 | ||
| Enamine | EN300-1799434-5g |
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid |
2227918-59-2 | 5g |
$5179.0 | 2023-09-19 | ||
| Enamine | EN300-1799434-10g |
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid |
2227918-59-2 | 10g |
$7681.0 | 2023-09-19 | ||
| Enamine | EN300-1799434-0.05g |
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid |
2227918-59-2 | 0.05g |
$1500.0 | 2023-09-19 | ||
| Enamine | EN300-1799434-0.1g |
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid |
2227918-59-2 | 0.1g |
$1572.0 | 2023-09-19 | ||
| Enamine | EN300-1799434-0.25g |
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid |
2227918-59-2 | 0.25g |
$1642.0 | 2023-09-19 | ||
| Enamine | EN300-1799434-0.5g |
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid |
2227918-59-2 | 0.5g |
$1714.0 | 2023-09-19 | ||
| Enamine | EN300-1799434-1.0g |
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid |
2227918-59-2 | 1g |
$1785.0 | 2023-06-02 | ||
| Enamine | EN300-1799434-2.5g |
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid |
2227918-59-2 | 2.5g |
$3501.0 | 2023-09-19 | ||
| Enamine | EN300-1799434-5.0g |
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid |
2227918-59-2 | 5g |
$5179.0 | 2023-06-02 |
(3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid
Recent Advances in the Study of (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid (CAS: 2227918-59-2)
The compound (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid (CAS: 2227918-59-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a precursor for more complex pharmacologically active compounds.
One of the key breakthroughs in the synthesis of (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid involves the use of asymmetric catalysis to achieve high enantiomeric purity. Researchers have developed a novel enzymatic route that leverages ketoreductases to selectively reduce the keto group, yielding the desired (3S)-configuration with excellent yield and stereoselectivity. This method not only improves the efficiency of production but also aligns with the growing demand for sustainable and green chemistry practices in pharmaceutical manufacturing.
In terms of biological activity, recent in vitro studies have demonstrated that (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid exhibits notable anti-inflammatory properties. The compound was found to inhibit key pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. Further mechanistic studies revealed that the compound modulates the NF-κB signaling pathway, a critical regulator of inflammatory responses.
Additionally, (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid has been investigated for its role in metabolic disorders. Preliminary data from animal models indicate that the compound may improve insulin sensitivity and reduce hepatic glucose output, making it a candidate for further exploration in diabetes research. These findings are particularly significant given the global rise in metabolic diseases and the need for novel therapeutic agents.
Despite these promising results, challenges remain in the clinical translation of (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive preclinical studies. Researchers are currently optimizing the compound's formulation to enhance its stability and delivery, with the aim of advancing it to clinical trials in the near future.
In conclusion, (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid (CAS: 2227918-59-2) represents a versatile and pharmacologically relevant molecule with broad applications in inflammation and metabolic disease research. Continued efforts in synthetic optimization and biological evaluation will be crucial in unlocking its full therapeutic potential. The compound's unique structural features and promising bioactivity profile position it as a valuable asset in the ongoing quest for innovative pharmaceutical solutions.
2227918-59-2 ((3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)